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The Ortho-Nitrophenyl--D-galactopyranoside (ONPG) test is a rapid and sensitive biochemical
assay used in microbiology to detect the activity of the enzyme [3-galactosidase.[1] This guide
provides an in-depth exploration of the test's core principles, experimental protocols, and data
interpretation for researchers, scientists, and drug development professionals. Its primary
application is in the differentiation of members of the Enterobacteriaceae family and other
microorganisms by identifying true lactose fermenters, particularly those that are delayed or
"late" fermenters.[1][2][3]

Core Principle: Bypassing Permease to Detect f3-
Galactosidase

The ability of a bacterium to metabolize lactose is dependent on two key enzymes, which are
encoded by the lac operon:

o [(-galactoside Permease (lacY gene product): A transport protein embedded in the bacterial
cell membrane that facilitates the entry of lactose from the environment into the cell.[1][4][5]

[6]
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e [(-galactosidase (lacZ gene product): An intracellular enzyme that catalyzes the hydrolysis of
lactose, a disaccharide, into the monosaccharides glucose and galactose.[1][4][7][8] These
simpler sugars can then enter the bacterium's standard metabolic pathways, such as
glycolysis.

Bacteria that possess both enzymes can rapidly ferment lactose. However, some organisms,
often referred to as late lactose fermenters, possess (-galactosidase but lack a functional
permease.[1][2][4] In conventional lactose fermentation tests, these organisms appear as non-
fermenters or show a delayed positive reaction because the substrate (lactose) cannot
efficiently enter the cell.[2][5]

The ONPG test cleverly circumvents the need for permease.[1][2][4] The substrate, O-
Nitrophenyl-B-D-galactopyranoside (ONPG), is a synthetic, colorless analog of lactose.[2][7][9]
Due to its structure, ONPG can diffuse or be transported into the bacterial cell without the
assistance of 3-galactoside permease.[1][4]

Once inside a cell that contains [3-galactosidase, the enzyme cleaves the [3-galactoside bond in
ONPG.[1][7] This hydrolysis reaction yields two products: galactose and o-nitrophenol.[7][8]
While galactose is a simple sugatr, the key to the assay is o-nitrophenol, a compound that
imparts a distinct yellow color to the solution.[7][8] The development of this yellow color is a
direct and visible indicator of 3-galactosidase activity and thus signifies a positive test result.[4]

[5]

Experimental Protocols

Successful execution of the ONPG test requires proper inoculum preparation, as the synthesis
of B-galactosidase is often inducible. It is crucial to culture the test organism on a lactose-
containing medium (e.g., Triple Sugar Iron (TSI) agar, MacConkey agar) to ensure the
expression of the lacZ gene.[1][5][7]

Method 1: ONPG Disk Test

This is a rapid method suitable for screening isolates.

o Preparation: Aseptically dispense 0.2 mL to 0.5 mL of sterile physiological saline into a sterile
tube.[1][4]
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Inoculation: Create a heavy suspension of the test organism (from a pure, 18-24 hour
culture) in the saline. The turbidity should be equivalent to a McFarland standard of 2 or 3.[1]
[2][10]

Test: Add one ONPG disk to the suspension.[1][10]
Incubation: Incubate the tube aerobically at 35-37°C.[1][3][4]

Interpretation: Observe for the development of a yellow color in the fluid and/or on the disk.
Positive results can appear within minutes for organisms with strong enzyme activity, but the
test should be observed for up to 4-6 hours before being recorded as negative.[1][2][8][10]

Method 2: ONPG Broth Test

This method is used for a more definitive determination.

Preparation: Bring a tube of ONPG broth to room temperature before use.[1][4]
Inoculation: Using a heavy inoculum from a pure 18-24 hour culture, inoculate the broth.[1][6]
Incubation: Incubate the tube aerobically at 35-37°C with the cap loosened.[1][4][6]

Interpretation: Examine the tube for yellow color development at 1 hour and at intervals up to
24 hours.[1][4][7] Any shade of yellow is considered a positive result.[11] No color change
after 24 hours indicates a negative result.[4]

Data Presentation

The following table summarizes the key quantitative parameters for the ONPG test.
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Parameter

ONPG Disk Method

ONPG Broth
Method

Quantitative Assay

Inoculum Density

McFarland Std. No. 2-
3

Heavy Inoculum

N/A (uses cell lysate)

Incubation Temp.

35-37°C

35-37°C

37°C (or optimal for

enzyme)

Incubation Time

Up to 6 hours (check

Up to 24 hours (check

Varies (timed reaction)

hourly) at1 hr)
- Yellow color Yellow color Increase in
Positive Result
development development absorbance

Negative Result

No color change

No color change

No change in

absorbance

Quantitative Readout

N/A

N/A

Spectrophotometer at
420 nm

Visualizing the Core Principle

The biochemical reaction at the heart of the ONPG test can be visualized as a straightforward

enzymatic pathway.
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Biochemical Principle of the ONPG Test

Permease-Independent
Transport
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Galactose

Caption: Enzymatic cleavage of ONPG by (3-galactosidase.

Limitations and Considerations

While robust, the ONPG test has several limitations that researchers must consider:

+ Pigmentation: Organisms that naturally produce a yellow pigment cannot be accurately
tested using this colorimetric method.[1][2][4]
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¢ Inducibility: The test requires that the organism be grown on a lactose-containing medium to
induce the production of B-galactosidase.[1][5] Growth on glucose-heavy media may repress
enzyme synthesis, leading to false-negative results.[2][5]

+ Confirmatory Testing: The ONPG test is a single biochemical test and is not sufficient for the
complete identification of an organism.[1][4] Results should be interpreted in conjunction with
other biochemical, immunological, or molecular tests.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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